Cas no 2460763-60-2 (methyl (4E)-2-2-(octahydro-2H-1,4-benzothiazin-4-yl)acetamido-5-phenylpent-4-enoate)

• Product Name: methyl (4E)-2-2-(octahydro-2H-1,4-benzothiazin-4-yl)acetamido-5-phenylpent-4-enoate
• CAS No: 2460763-60-2
• MF: C₂₂H₃₀N₂O₃S
• MW: 402.550204753876
• CID: 6229067
• PubChem ID: 155820525
• Update Time: 2025-07-15

methyl (4E)-2-2-(octahydro-2H-1,4-benzothiazin-4-yl)acetamido-5-phenylpent-4-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (4E)-2-2-(octahydro-2H-1,4-benzothiazin-4-yl)acetamido-5-phenylpent-4-enoate
• methyl (4E)-2-[2-(octahydro-2H-1,4-benzothiazin-4-yl)acetamido]-5-phenylpent-4-enoate
• Methyl (E)-2-[[2-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]thiazin-4-yl)acetyl]amino]-5-phenylpent-4-enoate
• EN300-26682667
• 2460763-60-2

• Inchi： 1S/C22H30N2O3S/c1-27-22(26)18(11-7-10-17-8-3-2-4-9-17)23-21(25)16-24-14-15-28-20-13-6-5-12-19(20)24/h2-4,7-10,18-20H,5-6,11-16H2,1H3,(H,23,25)/b10-7+
• InChI Key： HZAILNRENIMJOK-JXMROGBWSA-N
• SMILES： S1CCN(CC(NC(C(=O)OC)C/C=C/C2C=CC=CC=2)=O)C2CCCCC12

Computed Properties

• Exact Mass: 402.19771400g/mol
• Monoisotopic Mass: 402.19771400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.9Ų

Additional information on methyl (4E)-2-2-(octahydro-2H-1,4-benzothiazin-4-yl)acetamido-5-phenylpent-4-enoate

Methyl (4E)-2-2-(Octahydro-2H-1,4-Benzothiazin-4-yl)acetamido-5-phenylpent-4-enoate: A Comprehensive Overview

Methyl (4E)-2-2-(octahydro-2H-1,4-benzothiazin-4-yl)acetamido-5-phenylpent-4-enoate (CAS No. 2460763-60-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of methyl (4E)-2-2-(octahydro-2H-1,4-benzothiazin-4-yl)acetamido-5-phenylpent-4-enoate is composed of a benzothiazine ring system linked to an acetamide and a phenyl-substituted pentenyl ester. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The benzothiazine moiety is known for its pharmacological activities, including anticonvulsant and neuroprotective effects, while the acetamide and ester functionalities contribute to its solubility and metabolic stability.

Recent studies have focused on the synthesis and optimization of methyl (4E)-2-2-(octahydro-2H-1,4-benzothiazin-4-yl)acetamido-5-phenylpent-4-enoate. One notable approach involves the use of palladium-catalyzed coupling reactions to construct the key carbon-carbon bonds in the molecule. This method has been shown to be highly efficient and scalable, making it suitable for large-scale production. Additionally, researchers have explored various synthetic routes to improve the yield and purity of the final product, which is crucial for its potential pharmaceutical applications.

The biological activities of methyl (4E)-2-2-(octahydro-2H-1,4-benzothiazin-4-yl)acetamido-5-phenylpent-4-en oate have been extensively investigated in preclinical studies. In vitro assays have demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in neurodegenerative diseases. For instance, it has been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. Furthermore, preliminary studies suggest that it may also have anti-inflammatory properties, which could be beneficial in treating conditions such as multiple sclerosis and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl (4E)-2-2-(octahydro -2H -1 , 4 -benzothiazin - 4 - yl ) acetamido - 5 - phenylpent - 4 - enoate in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are promising and warrant further investigation in larger clinical trials to establish its therapeutic potential.

In addition to its potential therapeutic applications, methyl ( 4 E ) - 2 - 2 - ( octahydro - 2 H - 1 , 4 - benzothiazin - 4 - yl ) acetamido - 5 - phenylpent - 4 - enoate has also been studied for its use as a research tool in understanding the mechanisms underlying neurodegenerative diseases. Its ability to modulate specific enzymatic pathways makes it a valuable probe for investigating disease progression and identifying new targets for drug development.

Despite its promising properties, several challenges remain in the development of methyl ( 4 E ) - 2 - 2 - ( octahydro - 2 H - 1 , 4 - benzothiazin - 4 - yl ) acetamido - 5 - phenylpent - 4 - enoate. One major challenge is optimizing its pharmacokinetic properties to ensure adequate bioavailability and tissue distribution. Researchers are actively working on developing prodrugs and drug delivery systems to enhance these properties. Another area of focus is understanding the long-term safety profile of the compound through chronic toxicity studies.

In conclusion, methyl ( 4 E ) - 2 - 2 -( octahydro - 2 H - 1 , 4-benzothiazin – yl ) acetamido – phenylpent – enoate represents a promising candidate for the development of novel therapeutic agents targeting neurodegenerative diseases. Its unique chemical structure and biological activities make it an attractive molecule for further research and clinical evaluation. As ongoing studies continue to unravel its full potential, this compound may play a significant role in advancing our understanding and treatment of these debilitating conditions.